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Compound of Interest

Compound Name: K-7174 dihydrochloride

Cat. No.: B10762377

An In-depth Analysis of the Dual Proteasome and GATA Inhibitor

K-7174 dihydrochloride is a synthetic, orally bioavailable small molecule that has garnered
significant interest in the fields of oncology and immunology. This technical guide provides a
comprehensive overview of its chemical structure, physicochemical properties, mechanism of
action, and key experimental data, tailored for researchers, scientists, and drug development
professionals.

Chemical Structure and Properties

K-7174 dihydrochloride is the salt form of K-7174, a homopiperazine derivative. The
dihydrochloride formulation enhances its solubility in aqueous solutions, a favorable
characteristic for experimental and potential therapeutic applications.

Table 1: Chemical and Physical Properties of K-7174 Dihydrochloride
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Property Value

1,4-bis((E)-5-(3,4,5-trimethoxyphenyl)pent-4-en-

IUPAC Name _ _ _
1-yD)-1,4-diazepane dihydrochloride

Synonyms K7174, K-7174-2HCI

CAS Number 191089-60-8[1]

Chemical Formula C33H50CI2N206[2][3]

Molecular Weight 641.67 g/mol [2][3]

Appearance White to off-white solid powder][3]

Solubility Soluble in DMSO
Store as a solid at -20°C for up to two years.
Stock solutions in DMSO can be stored at -80°C

Storage

for up to six months. Avoid repeated freeze-thaw

cycles.

Mechanism of Action

K-7174 exhibits a dual mechanism of action, functioning as both a proteasome inhibitor and a
GATA transcription factor inhibitor. This multifaceted activity contributes to its potent anti-cancer

and immunomodulatory effects.

Proteasome Inhibition

Unlike the well-characterized proteasome inhibitor bortezomib, which primarily targets the 35
subunit of the 20S proteasome, K-7174 inhibits all three catalytic subunits: 1 (caspase-like),
B2 (trypsin-like), and 5 (chymotrypsin-like). This broad inhibition leads to the accumulation of
ubiquitinated proteins, inducing endoplasmic reticulum stress and ultimately triggering
apoptosis in cancer cells. A key downstream effect of proteasome inhibition by K-7174 is the
transcriptional repression of class | histone deacetylases (HDACS), specifically HDAC1,
HDAC2, and HDACS. This occurs via a caspase-8-dependent degradation of the transcription
factor Sp1.[4][5]

GATA Inhibition
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K-7174 also functions as an inhibitor of the GATA family of transcription factors. By inhibiting
GATA, K-7174 can modulate the expression of various genes involved in cell differentiation,
proliferation, and inflammation. For instance, it has been shown to suppress the expression of
vascular cell adhesion molecule-1 (VCAM-1), a key molecule in cell adhesion processes, by
inhibiting GATA-mediated transcription.[6]

Signaling Pathways

The dual inhibitory action of K-7174 impacts multiple signaling pathways within the cell, leading
to its observed biological effects.
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K-7174 Signaling Pathway: Proteasome Inhibition
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K-7174 Proteasome Inhibition Pathway
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MTT Assay Experimental Workflow

Seed cells in a
96-well plate

'

Incubate for 24 hours

Treat with serial dilutions

of K-7174

Incubate for 48-72 hours

'

K-7174 Signaling Pathway: GATA Inhibition Add MTT reagent
(0.5 mg/mL final concentration)

'

Incubate for 4 hours

Add solubilization solution
(e.g., DMSO)

Target Gene Transcription
(e.g., VCAM-1)

Measure absorbance
at 570 nm

Calculate cell viability

Cell Adhesion and IC50 value
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In Vivo Xenograft Model Workflow

Subcutaneously inject
myeloma cells into
immunocompromised mice

:

Monitor tumor growth

Randomize mice into

treatment and control groups

Administer K-7174
(p.o. ori.p.) or vehicle

Measure tumor volume and
body weight regularly

Euthanize mice at study endpoint

Excise and analyze tumors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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